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Compound of Interest

1-
Compound Name:
Phenylcyclopentanecarbaldehyde

cat. No.: B1352595

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known safety and hazard
information for 1-Phenylcyclopentanecarbaldehyde. The information is compiled to assist
researchers, scientists, and drug development professionals in the safe handling, storage, and
use of this compound. All quantitative data is summarized in tables for clarity, and relevant
experimental protocols, based on internationally recognized guidelines, are detailed.

Chemical and Physical Properties

A foundational understanding of the chemical and physical properties of a substance is critical
for its safe handling. The key identifiers and properties of 1-
Phenylcyclopentanecarbaldehyde are presented below.
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Property Value
IUPAC Name 1-phenylcyclopentane-1-carbaldehyde[1]
1-Phenylcyclopentanecarboxaldehyde, 1-
Synonyms
phenyl-cyclopentane-1-carbaldehyde
CAS Number 21573-69-3[1]
Molecular Formula C12H140[1]
Molecular Weight 174.24 g/mol [1]

Hazard Identification and Classification

1-Phenylcyclopentanecarbaldehyde is classified as hazardous according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards
are related to acute toxicity, skin and eye irritation, and respiratory irritation.

GHS Classification

The GHS classification for 1-Phenylcyclopentanecarbaldehyde is based on notifications to
the European Chemicals Agency (ECHA) C&L Inventory.[1]

Hazard Class Hazard Category GHS Hazard Statement
Acute toxicity, oral Category 4 H302: Harmful if swallowed[1]
Skin corrosion/irritation Category 2 H315: Causes skin irritation[1]
Serious eye damage/eye H319: Causes serious eye
L Category 2A S
irritation irritation[1]
Specific target organ toxicity, H335: May cause respiratory

. Category 3 o
single exposure irritation[1]

GHS Pictograms and Signal Word

» Pictogram:

o GHSO07 (Exclamation Mark)
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» Signal Word: Warning[1]

Toxicological Data

Currently, specific quantitative toxicological data such as LD50 (median lethal dose) or LC50
(median lethal concentration) values for 1-Phenylcyclopentanecarbaldehyde are not publicly
available. The GHS classification of "Acute Toxicity, Oral, Category 4" indicates an LD50 value
is likely to be in the range of 300 to 2000 mg/kg for oral exposure in animal studies.

Experimental Protocols for Hazard Determination

The GHS classifications are determined through standardized experimental protocols. While
specific studies for 1-Phenylcyclopentanecarbaldehyde are not available, the following
sections detail the likely methodologies based on OECD (Organisation for Economic Co-
operation and Development) guidelines.

Acute Oral Toxicity (OECD 420, 423, 425)

The determination of acute oral toxicity is typically conducted using one of three main OECD
guidelines: the Fixed Dose Procedure (OECD 420), the Acute Toxic Class Method (OECD 423),
or the Up-and-Down Procedure (OECD 425).[2][3][4] These methods aim to determine the
dose at which a substance causes adverse effects or mortality after a single oral dose.

General Protocol Outline:

o Animal Selection: Healthy, young adult rodents (usually rats, with females often being slightly
more sensitive) are used.[4]

e Housing and Fasting: Animals are acclimatized to laboratory conditions and fasted prior to
dosing.[4]

o Dose Administration: The test substance is administered orally via gavage in a single dose.
The volume is typically limited to 1 mL/100g of body weight for aqueous solutions.[2]

o Observation Period: Animals are observed for signs of toxicity and mortality with special
attention during the first few hours and then daily for a total of 14 days.[4]
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o Data Collection: Observations include changes in skin, fur, eyes, mucous membranes,
respiratory, circulatory, autonomic and central nervous systems, and behavior. Body weight
is recorded weekly.[4]

o Endpoint: The study allows for the estimation of an LD50 value or classification into a GHS
category based on the observed toxicity and mortality at different dose levels.[2][5]

Skin Irritation (OECD 404, 439)

Skin irritation refers to the production of reversible inflammatory changes in the skin following
the application of a test substance.[6][7] Modern approaches prioritize in vitro methods to
reduce animal testing.

In Vitro Method (OECD 439 - Reconstructed Human Epidermis Test):

o Test System: A three-dimensional reconstructed human epidermis (RhE) model is used,
which mimics the properties of the human epidermis.[7][8]

o Application: The test chemical is applied topically to the RhE tissue.[8]

o Exposure and Incubation: After a defined exposure period (e.g., 1 hour), the tissues are
rinsed and incubated for a post-exposure period (e.g., 24 hours).[9]

 Viability Assessment: Cell viability is determined using a colorimetric assay, such as the MTT
assay. A reduction in cell viability below a certain threshold (e.g., < 50%) indicates that the
substance is an irritant.[8][10]

Eye Irritation (OECD 405)

This test evaluates the potential of a substance to cause reversible or irreversible damage to
the eye.

In Vivo Method (OECD 405 - Acute Eye Irritation/Corrosion):
e Animal Selection: Typically, albino rabbits are used.

e Procedure: The test substance is applied in a single dose to the conjunctival sac of one eye
of the animal. The other eye serves as a control.[11][12]
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» Observation: The eyes are examined at specific intervals (e.g., 1, 24, 48, and 72 hours) after
application to assess the degree of irritation or corrosion.[12][13] Lesions of the cornea, iris,
and conjunctiva are scored.

o Duration: The observation period is typically up to 21 days to determine the reversibility of
any effects.[12][13]

o Animal Welfare: The use of analgesics and anesthetics is recommended to minimize pain
and distress.[11][14] If a substance is known to be corrosive or a severe skin irritant, in vivo
eye testing should be avoided.[11]

Handling and Storage

Given the hazardous nature of 1-Phenylcyclopentanecarbaldehyde, strict adherence to
safety protocols is essential.

Precaution Category Recommendations

Wear protective gloves, clothing, and eye/face
Personal Protective Equipment (PPE) protection. Ensure adequate ventilation or use

respiratory protection.

Avoid contact with skin, eyes, and clothing. Do
Handling not ingest or inhale. Wash hands thoroughly

after handling.

Keep container tightly closed in a dry and well-
Storage ventilated place. Store refrigerated under an

inert atmosphere.

) ) Strong oxidizing agents and strong reducing
Incompatible Materials
agents.

Visualizations
GHS Hazard Identification and Classification Workflow
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1. Hazard Identification
(GHS Classification, Toxicological Data Review)

2. Dose-Response Assessment 3. Exposure Assessment
(Establishment of safe exposure levels, e.g., DNELS) (Identify routes, duration, and frequency of exposure)

4. Risk Characterization
(Integrate hazard and exposure data to estimate risk)

5. Risk Management Measures
(Implement control measures: PPE, ventilation, etc.)

End: Safe Use

Review and Update

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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